N-Ethoxycarbonyl-3-nitro-p-toluidine

• IUPAC Name: ethyl N-(4-methyl-3-nitrophenyl)carbamate
• InChI: InChI=1S/C10H12N2O4/c1-3-16-10(13)11-8-5-4-7(2)9(6-8)12(14)15/h4-6H,3H2,1-2H3,(H,11,13)
• InChI Key: ZSEVLTABICCPPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC(=C(C=C1)C)[N+](=O)[O-]
• Molecular Formula: C10H12N2O4
• DSSTOX Substance ID: DTXSID60408366
• Molecular Weight: 224.21 g/mol
• CAS RN: 16648-53-6

Description

N-Ethoxycarbonyl-3-nitro-p-toluidine (N-ECNT) is a synthetic compound used in a variety of scientific research applications. It is an aromatic amide that can be used as an intermediate in organic synthesis and as a reagent in organic chemistry. N-ECNT has been used in a wide range of studies, including biochemical and physiological studies, as well as in laboratory experiments.

Scientific Research Applications

Chemical Synthesis and Reactions

N-Ethoxycarbonyl-3-nitro-p-toluidine and its derivatives play a significant role in various chemical synthesis and reaction processes. For instance, the reaction of β-ethoxyacrolein and p-toluidine in benzene solution involves intermediates like 1-Ethoxy-3-(p-methylphenylimino)-1-propene and β-(p-Nitroanilino) acrolein, elucidating complex chemical transformations (Ono, Tanaka, & Tamura, 1982). Additionally, the reactions of 2-Ethoxycarbonyl-1,3-indandione with aromatic amines demonstrate the synthesis of compounds like 3-tolylimino-4'-methyl-indancarboxanilide, illustrating the diverse applications of ethoxycarbonyl groups in chemical reactions (Afsah & Zimaity, 1979).

Fluorescent Probes and Biosensors

In the field of biosensing and fluorescent probing, derivatives of this compound have been instrumental. A notable example is the development of a metal-free and reductant-resistant fluorescent probe for nitroxyl (HNO) in living cells, where the probe consists of a rhodol derivative linked to a diphenylphosphinobenzoyl group (Kawai et al., 2013). This highlights the compound's utility in advanced biological applications.

Energetic Materials and Explosives

The synthesis and stabilization of highly energetic materials also involve derivatives of this compound. For example, the stabilization of highly sensitive 3,4-di(nitramino)furazan, using nitrogen-rich salts derived from N-ethoxycarbonyl-protected compounds, showcases its use in creating powerful explosives (Tang et al., 2015).

Nitric Oxide Detection

This compound derivatives have been applied in detecting nitric oxide in biological samples. A novel poly(toluidine blue)-modified electrode, which shows high selectivity for nitric oxide, illustrates the compound's role in electrochemical biosensing (Wang & Hu, 2006).

Safety and Hazards

For safety and hazards information, please refer to the Safety Data Sheet (SDS) provided by the manufacturer. Always handle chemicals with appropriate safety measures.